Cas no 108223-75-2 (1-2-(2-chloroethoxy)ethyl-1H-pyrazole)

• Product Name: 1-2-(2-chloroethoxy)ethyl-1H-pyrazole
• CAS No: 108223-75-2
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• MDL: MFCD03727228
• CID: 3069863
• PubChem ID: 3125293
• Update Time: 2025-10-19

1-2-(2-chloroethoxy)ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-Chloro-ethoxy)-ethyl]-1H-pyrazole
• 1-2-(2-chloroethoxy)ethyl-1H-pyrazole
• 1-[2-(2-chloroethoxy)ethyl]pyrazole
• 1-(2-(2-Chloroethoxy)ethyl)-1H-pyrazole
• AKOS000300955
• 108223-75-2
• CS-0270828
• 1-[2-(2-chloroethoxy)ethyl]-1H-pyrazole
• EN300-89677
• N-[2-(2-chloroethoxy)ethyl]pyrazole

• MDL： MFCD03727228
• Inchi： 1S/C7H11ClN2O/c8-2-6-11-7-5-10-4-1-3-9-10/h1,3-4H,2,5-7H2
• InChI Key： UJSDSCNMNQTDAF-UHFFFAOYSA-N
• SMILES： ClCCOCCN1C=CC=N1

Computed Properties

• Exact Mass: 174.0559907Da
• Monoisotopic Mass: 174.0559907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 27.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-2-(2-chloroethoxy)ethyl-1H-pyrazole

Compound CAS No. 108223-75-2: 1-2-(2-chloroethoxy)ethyl-1H-pyrazole

The compound with CAS No. 108223-75-2, commonly referred to as 1-2-(2-chloroethoxy)ethyl-1H-pyrazole, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The pyrazole ring in this molecule is substituted with a chloroethoxyethyl group, which introduces unique electronic and steric properties that make it highly versatile.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The chloroethoxyethyl substituent in this compound further enhances its bioactivity by introducing a hydrophobic chlorine atom and an ether linkage, which can influence both the solubility and binding affinity of the molecule.

One of the most promising applications of 1-2-(2-chloroethoxy)ethyl-1H-pyrazole lies in its potential as a precursor for more complex molecules. Researchers have demonstrated that this compound can be used as an intermediate in the synthesis of bioactive agents, such as kinase inhibitors and anti-inflammatory drugs. Its ability to undergo various organic transformations, including nucleophilic substitutions and cyclizations, makes it a valuable building block in modern drug discovery.

From a structural standpoint, the molecule's pyrazole ring provides a rigid framework that can stabilize interactions with biological targets. The chloroethoxyethyl group adds flexibility to the structure, allowing for fine-tuning of pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). This balance between rigidity and flexibility is crucial for designing drugs with optimal therapeutic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-2-(2-chloroethoxy)ethyl-1H-pyrazole with high accuracy. By employing molecular docking studies, scientists have identified potential binding sites on target proteins, providing insights into the molecule's mechanism of action. These findings have paved the way for further experimental validation and optimization of its bioactive properties.

In addition to its pharmaceutical applications, 1-2-(2-chloroethoxy)ethyl-1H-pyrazole has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for organic synthesis. Furthermore, the compound's electronic properties make it a candidate for applications in optoelectronics and sensor technologies.

The synthesis of 1-2-(2-chloroethoxy)ethyl-1H-pyrazole involves a multi-step process that typically begins with the preparation of pyrazole derivatives followed by substitution reactions to introduce the chloroethoxyethyl group. Recent optimizations in synthetic protocols have improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, understanding the degradation pathways of 1-2-(2-chloroethoxy)ethyl-1H-pyrazole is essential for assessing its ecological impact. Studies have shown that the compound undergoes hydrolysis under certain conditions, leading to the formation of less hazardous byproducts. This information is critical for developing safe handling and disposal practices.

In conclusion, CAS No. 108223-75-2, or 1-2-(2-chloroethoxy)ethyl-1H-pyrazole, is a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across diverse fields.